Cas no 1893157-32-8 (3-(Azepan-1-ylmethyl)-6-bromo-1h-indole)

• Product Name: 3-(Azepan-1-ylmethyl)-6-bromo-1h-indole
• CAS No: 1893157-32-8
• MF: C₁₅H₁₉BrN₂
• MW: 307.228762865067
• CID: 5527089
• Update Time: 2025-07-02

3-(Azepan-1-ylmethyl)-6-bromo-1h-indole Chemical and Physical Properties

Names and Identifiers

• 3-(Azepan-1-ylmethyl)-6-bromo-1h-indole

• Inchi： 1S/C15H19BrN2/c16-13-5-6-14-12(10-17-15(14)9-13)11-18-7-3-1-2-4-8-18/h5-6,9-10,17H,1-4,7-8,11H2
• InChI Key： FWPBOFKABUQIIZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC(Br)=C2)C(CN2CCCCCC2)=C1

Additional information on 3-(Azepan-1-ylmethyl)-6-bromo-1h-indole

Introduction to 3-(Azepan-1-ylmethyl)-6-bromo-1H-indole (CAS No. 1893157-32-8)

3-(Azepan-1-ylmethyl)-6-bromo-1H-indole is a significant compound in the realm of pharmaceutical chemistry, characterized by its intricate molecular structure and potential applications in drug discovery. This heterocyclic compound combines an indole core with an azepane moiety, linked via a brominated substituent at the 6-position. The unique combination of these structural elements makes it a subject of considerable interest for medicinal chemists exploring novel therapeutic agents.

The CAS number 1893157-32-8 provides a unique identifier for this chemical entity, ensuring precise classification and differentiation in scientific literature and databases. This numbering system is essential for researchers to locate, reference, and verify the compound's properties and synthesis methods accurately. The indole ring, a prominent feature in many bioactive molecules, is known for its role in modulating various biological pathways, including those related to neurodegeneration and inflammation.

The presence of the azepan-1-ylmethyl group introduces a cyclic aliphatic structure, which can influence the compound's solubility, metabolic stability, and binding affinity to biological targets. Azepane derivatives are often explored for their potential to enhance drug-like properties such as lipophilicity and metabolic resistance. In contrast, the bromo substituent at the 6-position of the indole ring can serve as a handle for further functionalization or as a key recognition element in protein interactions.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds with greater accuracy. Molecular modeling studies suggest that 3-(Azepan-1-ylmethyl)-6-bromo-1H-indole may exhibit favorable interactions with certain enzymes and receptors, making it a promising candidate for further investigation. These virtual screening approaches have accelerated the discovery process by allowing rapid assessment of multiple derivatives before experimental synthesis.

In the context of drug development, this compound has garnered attention due to its potential role in addressing unmet medical needs. The indole scaffold is well-documented for its pharmacological activity across various therapeutic areas, including oncology and central nervous system disorders. The integration of structural motifs like azepane and bromine provides a rationale for exploring its efficacy in modulating pathways associated with these conditions.

One of the most compelling aspects of 3-(Azepan-1-ylmethyl)-6-bromo-1H-indole is its versatility as a building block for more complex molecules. Medicinal chemists often utilize such intermediates to scaffold-hop or to introduce novel functional groups that enhance target engagement. The bromine atom, in particular, offers opportunities for cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing biaryl structures prevalent in many modern drugs.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Recent methodologies have focused on greener approaches, incorporating catalytic systems that minimize waste and energy consumption. For instance, transition metal-catalyzed reactions have been employed to streamline the formation of carbon-carbon bonds essential for constructing the indole core and azepane side chain.

From a biological perspective, preliminary studies have suggested that derivatives of this compound may exhibit inhibitory activity against specific enzymes implicated in disease progression. The interplay between the indole nitrogen lone pair and the electron-withdrawing bromine atom could modulate reactivity at binding sites. Such insights are critical for designing analogs with improved pharmacological profiles.

The role of azepan-1-ylmethyl groups in enhancing bioavailability has been increasingly recognized in recent years. This structural feature can improve membrane permeability while reducing systemic toxicity, aligning with current drug design principles known as "Rule of Five." By incorporating such elements into molecular architectures, researchers aim to develop compounds that meet stringent pharmacokinetic criteria without compromising therapeutic efficacy.

Ethical considerations also play a crucial role in modern pharmaceutical research. The development of new chemical entities must be balanced against environmental impact and sustainable practices. Innovations in synthetic chemistry are not only about improving yields but also about ensuring that processes align with global sustainability goals.

The future directions for 3-(Azepan-1-ylmethyl)-6-bromo-1H-indole include exploring its potential as an intermediate in large-scale production runs for preclinical studies. Collaborative efforts between academic institutions and pharmaceutical companies could accelerate its translation from bench research to clinical trials. Such partnerships are essential for validating initial findings and moving closer to therapeutic applications.

In conclusion,3-(Azepan-1-ylmethyl)-6-bromo-1H-indole represents a fascinating compound with significant potential in medicinal chemistry. Its unique structural features offer opportunities for designing novel therapeutics targeting diverse diseases. As research progresses, further elucidation of its biological activity will be crucial in determining its place within future drug pipelines.